Cas no 957-78-8 (Vitamin K2(5))

Vitamin K2(5), also known as menaquinone-5 (MK-5), is a bioactive form of vitamin K2 belonging to the menaquinone family. It features a side chain with five isoprenoid units, contributing to its lipid solubility and role in supporting calcium metabolism. This compound is particularly notable for its involvement in activating proteins such as osteocalcin and matrix Gla-protein, which are critical for bone health and vascular calcification inhibition. Vitamin K2(5) exhibits enhanced bioavailability compared to shorter-chain menaquinones, making it a valuable ingredient in nutraceutical and pharmaceutical formulations. Its stability and efficacy in supporting physiological functions underscore its importance in research and clinical applications.

Vitamin K2(5) structure

Product Name:Vitamin K2(5)

CAS No:957-78-8

MF:C₁₆H₁₆O₂

MW:240.297044754028

CID:882586

Update Time:2025-06-29

Vitamin K2(5) Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-3-(3-methyl-2-butenyl)-1,4-naphthalenedione
- Vitamin K2(5)
- Inchi： 1S/C16H16O2/c1-10(2)8-9-12-11(3)15(17)13-6-4-5-7-14(13)16(12)18/h4-8H,9H2,1-3H3
- InChI Key： ABSPRNADVQNDOU-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/C)=O

Vitamin K2(5) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	V676120-5mg	Vitamin K2(5)	957-78-8	5mg	$ 253.00	2023-09-05
TRC	V676120-50mg	Vitamin K2(5)	957-78-8	50mg	$ 1975.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-397212-100 mg	Menaquinone-1,	957-78-8	100MG	￥2,933.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-475911-1mg	Vitamin K2(5)-D7,	957-78-8	1mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-397212-100mg	Menaquinone-1,	957-78-8	100mg	￥2933.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-475911-1 mg	Vitamin K2(5)-D7,	957-78-8	1mg	￥2,858.00	2023-07-10
A2B Chem LLC	AC93927-5mg	3-methyl-2-(3-methylbut-2-enyl)naphthalene-1,4-dione	957-78-8	5mg	$684.00	2024-07-18
A2B Chem LLC	AC93927-50mg	3-methyl-2-(3-methylbut-2-enyl)naphthalene-1,4-dione	957-78-8	50mg	$3390.00	2024-07-18